Cas no 1211264-90-2 (3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1211264-90-2
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 1075033
• PubChem ID: 50998523
• Update Time: 2025-05-25

3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride
• 3-methoxy-1,5-dimethylpyrazol-4-amine hydrochloride
• FT-0684174
• I05-1726
• MolPort-019-931-110
• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine--hydrogen chloride (1/1)
• MFCD16039353
• AKOS015894656
• 3-methoxy-1,5-dimethylpyrazol-4-amine;hydrochloride
• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride, AldrichCPR
• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-aminehydrochloride
• 1211264-90-2
• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine HCl
• 1263094-62-7
• 3-methoxy-1,5-dimethyl-1H-pyrazol-4-amine(SALTDATA: HCl)
• DTXSID60679291
• BS-26072
• 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine

• MDL： MFCD12827516
• Inchi： 1S/C6H11N3O.ClH/c1-4-5(7)6(10-3)8-9(4)2;/h7H2,1-3H3;1H
• InChI Key： LSVHEHXZCZMADY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=C(C)N(C)N=1)N

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine

3-Methoxy-1,5-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

3-Methoxy-1,5-dimethyl-1H-pyrazol-4-amine, also known by its CAS number 1211264-90-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of 3-methoxy-1,5-dimethyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with methoxy and methyl groups at specific positions, conferring it unique chemical properties and reactivity.

The synthesis of 3-methoxy-1,5-dimethyl-1H-pyrazol-4-amine involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed the Hantzsch dihydropyridine synthesis and subsequent oxidation steps to achieve the desired product. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality. These developments highlight the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

The biological activity of 3-methoxy-1,5-dimethyl-1H-pyrazol-4-amine has been a focal point of recent studies. Preclinical data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, it has shown selective inhibitory effects on certain kinases, which are key targets in cancer therapy. Collaborative efforts between chemists and biologists have led to the identification of novel bioisosteres and analogs derived from this compound, further expanding its therapeutic potential.

In terms of pharmacokinetics, 3-methoxy-substituted pyrazole derivatives have demonstrated favorable absorption profiles in preclinical models. Studies conducted using advanced analytical techniques such as LCMS (Liquid Chromatography-Mass Spectrometry) have provided insights into the compound's bioavailability and metabolic pathways. These findings are crucial for guiding dosage regimens and formulation strategies in clinical trials.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of 3-methoxy-N-substituted pyrazoles. Docking studies have revealed that this compound interacts with key residues in target proteins through hydrogen bonding and π–π stacking interactions. Such insights are invaluable for rational drug design and optimization.

From an environmental standpoint, recent research has focused on the eco-friendly synthesis and disposal of pyrazole derivatives like 3-methoxy-N-substituted compounds. Green chemistry approaches, including the use of biodegradable solvents and catalytic systems, have been explored to minimize ecological impact. These efforts align with global sustainability goals while ensuring the continued development of this compound.

In conclusion, CAS No 1211264902, or 3-methoxy-N-substituted pyrazole derivative, represents a significant advancement in medicinal chemistry. Its versatile structure, coupled with promising biological activity profiles, positions it as a valuable asset in drug discovery pipelines. Ongoing research continues to uncover new dimensions of its potential applications across various therapeutic areas.